![molecular formula C19H22N2O5S B3281482 Methyl 4-[2-amino-4-(piperidine-1-sulfonyl)phenoxy]benzoate CAS No. 735322-72-2](/img/structure/B3281482.png)
Methyl 4-[2-amino-4-(piperidine-1-sulfonyl)phenoxy]benzoate
Overview
Description
“Methyl 4-[2-amino-4-(piperidine-1-sulfonyl)phenoxy]benzoate” is a chemical compound with the molecular formula C19H22N2O5S . It has a molecular weight of 390.45 .
Molecular Structure Analysis
The InChI code for this compound is1S/C19H22N2O5S/c1-25-19(22)14-5-7-15(8-6-14)26-18-10-9-16(13-17(18)20)27(23,24)21-11-3-2-4-12-21/h5-10,13H,2-4,11-12,20H2,1H3
. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule. Physical And Chemical Properties Analysis
This compound has a predicted melting point of 229.86°C and a predicted boiling point of 549.2°C at 760 mmHg . The predicted density is 1.3 g/cm3 . The refractive index is predicted to be n20D 1.61 . The pKb value is predicted to be 2.69 .Mechanism of Action
The exact mechanism of action of Methyl 4-[2-amino-4-(piperidine-1-sulfonyl)phenoxy]benzoate is not fully understood. However, it has been proposed that this compound exerts its pharmacological effects by inhibiting the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and chemokines, such as interleukin-1β (IL-1β), tumor necrosis factor-α (TNF-α), and monocyte chemoattractant protein-1 (MCP-1). In addition, this compound has been found to inhibit the proliferation of cancer cells and induce apoptosis.
Advantages and Limitations for Lab Experiments
One of the major advantages of using Methyl 4-[2-amino-4-(piperidine-1-sulfonyl)phenoxy]benzoate in lab experiments is its potent anti-inflammatory and antitumor activities. This compound has been found to be effective in reducing inflammation and inhibiting the growth of cancer cells in vitro and in vivo. However, one of the limitations of using this compound is its potential toxicity, which may limit its clinical applications.
Future Directions
There are several future directions for the research on Methyl 4-[2-amino-4-(piperidine-1-sulfonyl)phenoxy]benzoate. One of the potential areas of research is the development of novel drug delivery systems that can enhance the bioavailability and efficacy of this compound. In addition, further studies are needed to elucidate the exact mechanism of action of this compound and its potential therapeutic applications in various disease conditions. Finally, the safety and toxicity of this compound need to be thoroughly evaluated in order to determine its clinical potential.
Scientific Research Applications
Methyl 4-[2-amino-4-(piperidine-1-sulfonyl)phenoxy]benzoate has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and antitumor activities. In addition, this compound has been shown to possess potent antioxidant and anti-apoptotic properties.
Safety and Hazards
properties
IUPAC Name |
methyl 4-(2-amino-4-piperidin-1-ylsulfonylphenoxy)benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O5S/c1-25-19(22)14-5-7-15(8-6-14)26-18-10-9-16(13-17(18)20)27(23,24)21-11-3-2-4-12-21/h5-10,13H,2-4,11-12,20H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHOIAHNAKYMANE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)OC2=C(C=C(C=C2)S(=O)(=O)N3CCCCC3)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201189164 | |
Record name | Methyl 4-[2-amino-4-(1-piperidinylsulfonyl)phenoxy]benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201189164 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
390.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
735322-72-2 | |
Record name | Methyl 4-[2-amino-4-(1-piperidinylsulfonyl)phenoxy]benzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=735322-72-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 4-[2-amino-4-(1-piperidinylsulfonyl)phenoxy]benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201189164 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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